3-Aminopyrazine-2-carbonitrile

• IUPAC Name: 3-aminopyrazine-2-carbonitrile
• InChI: InChI=1S/C5H4N4/c6-3-4-5(7)9-2-1-8-4/h1-2H,(H2,7,9)
• InChI Key: GPIZLEHIVRHDAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)C#N)N
• Molecular Formula: C5H4N4
• DSSTOX Substance ID: DTXSID90355839
• Molecular Weight: 120.11 g/mol
• CAS No.: 25911-65-3

Description

3-Aminopyrazine-2-carbonitrile (3-APCN) is an organic compound which is used in various scientific research applications. It is a colorless, crystalline solid which is soluble in water and other polar solvents. 3-APCN has been widely studied in the fields of biochemistry, physiology, and pharmacology due to its ability to act as a pro-drug and its potential for various therapeutic applications. This article will discuss the synthesis method for 3-APCN, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Pteridine Synthesis

3-Aminopyrazine-2-carbonitrile serves as a key intermediate in the synthesis of various pteridines, an important class of heterocyclic compounds. Albert and Ota (1971) demonstrated its conversion into 3-(dimethylaminomethyleneamino)pyrazine-2-carbonitrile, subsequently used to synthesize 4-amino- and 4-methyl-amino-pteridine, among other derivatives. These syntheses offer routes to pteridine compounds with potential biological activities (Albert & Ota, 1971).

Pyrazine Derivatives Synthesis

The compound is also instrumental in creating various pyrazine derivatives. Hirano, Lee, and Tada (1982) investigated the substitution reactions of pyrazine-2,3-dicarbonitrile derivatives, leading to the formation of this compound derivatives. These derivatives hold significance in the development of new chemical entities with diverse applications (Hirano, Lee, & Tada, 1982).

Pyrazolo[3,4-d]pyrimidine Derivatives Synthesis

This compound is utilized in the synthesis of pyrazolo[3,4-d]pyrimidine derivatives. Rostamizadeh et al. (2013) synthesized 4-amino-6-aryl-2-phenyl pyrimidine-5-carbonitrile derivatives from it, showing antibacterial activity. This highlights its potential in developing new antimicrobial agents (Rostamizadeh et al., 2013).

Corrosion Inhibition Studies

In addition to its pharmaceutical applications, this compound derivatives have been studied for their role in corrosion inhibition. Yadav et al. (2016) examined pyranopyrazole derivatives, including those derived from this compound, for their efficacy in inhibiting mild steel corrosion in acidic environments. This research opens avenues for its application in materials science (Yadav et al., 2016).

Green Chemistry Applications

Moreover, this compound is significant in green chemistry. Kiyani and Bamdad (2018) used it in sodium ascorbate-catalyzed syntheses, emphasizing eco-friendly and efficient methods to produce functionally dense pyrazoles. This research contributes to the development of sustainable chemical processes (Kiyani & Bamdad, 2018).

Safety and Hazards

The safety information for 3-Aminopyrazine-2-carbonitrile includes several hazard statements: H302-H315-H319-H335. This indicates that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261-P305+P351+P338, which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes.

Biochemical Analysis

Biochemical Properties

3-Aminopyrazine-2-carbonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with kinase proteins, where the pyrazine nitrogen atom serves as a hydrogen bond acceptor, facilitating binding interactions . Additionally, this compound can inhibit certain enzymes, thereby modulating biochemical pathways and cellular functions.

Cellular Effects

This compound influences various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can modulate kinase activity, which in turn affects downstream signaling pathways involved in cell proliferation and apoptosis . Furthermore, this compound has been observed to alter gene expression profiles, leading to changes in cellular metabolism and function.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. It binds to kinase proteins, acting as a hydrogen bond acceptor, which stabilizes the protein-ligand complex . This binding can inhibit or activate the enzyme, depending on the context. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but its activity may decrease over extended periods due to degradation . Long-term exposure to this compound can lead to sustained changes in cellular metabolism and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects, while higher doses can lead to significant biochemical and physiological changes. Studies have reported threshold effects, where a certain dosage is required to observe noticeable changes in cellular function . At high doses, this compound can exhibit toxic or adverse effects, including cellular damage and altered metabolic processes.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. The compound can influence metabolic flux and alter metabolite levels, leading to changes in cellular function . Additionally, this compound can be metabolized into active or inactive forms, depending on the enzymatic pathways involved.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . The distribution of this compound can affect its activity and function, as well as its potential therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can influence its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can affect the compound’s interactions with biomolecules and its overall biochemical effects.